Cas no 92929-53-8 (ethyl 5-methylpyridazine-4-carboxylate)

ethyl 5-methylpyridazine-4-carboxylate structure
92929-53-8 structure
Product Name:ethyl 5-methylpyridazine-4-carboxylate
CAS No:92929-53-8
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD17016066
CID:1121913
PubChem ID:13262526
Update Time:2024-10-26

ethyl 5-methylpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-Pyridazinecarboxylic acid ethyl ester
    • 5-Methyl-pyridazine-4-carboxylic acid ethyl ester
    • ethyl 5-methylpyridazine-4-carboxylate
    • Ethyl 5-methyl-4-pyridazinecarboxylate
    • MFCD17016066
    • SCHEMBL352645
    • PB27094
    • 5-METHYL-PYRIDAZINE-4-CARBOXYLICACIDETHYLESTER
    • AKOS025403963
    • IXOIGNZETIAWGN-UHFFFAOYSA-N
    • 4-Pyridazinecarboxylic acid, 5-methyl-, ethyl ester
    • DTXSID90532845
    • 5-METHYLPYRIDAZINE-4-CARBOXYLIC ACID ETHYL ESTER
    • CS-0055253
    • P12076
    • DB-340968
    • CS-15846
    • 92929-53-8
    • MDL： MFCD17016066
    • Inchi： 1S/C8H10N2O2/c1-3-12-8(11)7-5-10-9-4-6(7)2/h4-5H,3H2,1-2H3
    • InChI Key： IXOIGNZETIAWGN-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C)=CN=NC=1)OCC

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.1Ų

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ethyl 5-methylpyridazine-4-carboxylate Production Method

Production Method 1

617-35-6 617-35-6
1120-88-3 1120-88-3
92929-53-8 92929-53-8
Reaction Conditions
Reference
Product class 8: pyridazines
Haider, N.; Holzer, W., Science of Synthesis, 2004, 16, 125-249

Production Method 2

39123-39-2 39123-39-2
92929-53-8 92929-53-8
Reaction Conditions
1.1 Reagents: Sulfuric acid Catalysts: Ferrous sulfate
Reference
Syntheses and reactions of pyridazine derivatives. XX. Studies on the radical methylation of the 1,2-diazine system
Heinisch, Gottfried; Loetsch, Gerhard, Heterocycles, 1984, 22(6), 1395-402

Production Method 3

39123-39-2 39123-39-2
92929-53-8 92929-53-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Ferrous sulfate Solvents: Water ;  15 °C; 5 h, 15 °C
1.2 Reagents: Ammonium hydroxide ;  pH 7
Reference
Naphthyridine derivatives as PRC2 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

617-35-6 617-35-6
1120-88-3 1120-88-3
92929-53-8 92929-53-8
98832-79-2 98832-79-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Water ;  rt → -10 °C; < 0 °C; 15 min
1.2 Reagents: Sulfuric acid ,  Ferrous sulfate Solvents: Dichloromethane ,  Water ;  rt → -5 °C; < 0 °C; 15 min
1.3 Reagents: Water Solvents: Ethyl acetate ;  3 h
1.4 Reagents: Sodium sulfite Solvents: Water ;  overnight
Reference
Preparation of antibacterial amide and sulfonamide substituted heterocyclic urea compounds
, World Intellectual Property Organization, , ,

ethyl 5-methylpyridazine-4-carboxylate Raw materials

ethyl 5-methylpyridazine-4-carboxylate Preparation Products

ethyl 5-methylpyridazine-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:92929-53-8)ethyl 5-methylpyridazine-4-carboxylate
Order Number:A1094510
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:12
Price ($):254.0/889.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:92929-53-8)ethyl 5-methylpyridazine-4-carboxylate
A1094510
Purity:99%/99%
Quantity:1g/5g
Price ($):254.0/889.0
Email